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Compound of Interest

Compound Name: Tritriacontane

Cat. No.: B1216631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Tritriacontane (CAS No. 630-05-7). The following procedural guidance is designed to

ensure safe operational use and disposal in a laboratory setting.

Hazard Assessment and Personal Protective
Equipment (PPE)
Tritriacontane is a long-chain alkane that is not classified as a hazardous substance according

to Regulation (EC) No 1272/2008.[1] However, adherence to good industrial hygiene and

safety practices is essential.[2]

1.1 Health and Safety Data
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Hazard Classification Data Reference

Acute Toxicity

Based on available data, the

classification criteria are not

met.

[1]

Skin Corrosion/Irritation
The product does not generally

irritate the skin.
[1]

Serious Eye Damage/Irritation

Based on available data, the

classification criteria are not

met.

[1]

Respiratory or Skin

Sensitisation

Based on available data, the

classification criteria are not

met.

Carcinogenicity
No carcinogenic effects have

been reported for this product.

PBT and vPvB Assessment

This substance is not

considered to be persistent,

bioaccumulative, and toxic

(PBT), or very persistent and

very bioaccumulative (vPvB).

1.2 Recommended Personal Protective Equipment (PPE)

While Tritriacontane is not classified as hazardous, the following PPE is recommended to

minimize exposure and ensure safe handling, particularly when dealing with the substance in

powdered form to avoid dust formation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cpachem.com/msds?num=SB3610&dnl=sd_-_n-Tritriacontane_CAS_630-05-7_%28SB3610%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB3610&dnl=sd_-_n-Tritriacontane_CAS_630-05-7_%28SB3610%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB3610&dnl=sd_-_n-Tritriacontane_CAS_630-05-7_%28SB3610%29_%28EU%29.pdf
https://www.benchchem.com/product/b1216631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles

Protects against accidental

splashes or dust particles

entering the eyes.

Skin Protection Laboratory coat
Prevents contamination of

personal clothing.

Hand Protection Nitrile gloves
Ensures good hygiene and

prevents direct skin contact.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. A dust mask (e.g.,

N95) may be used if handling

generates significant dust.

Operational Procedures
2.1 Handling and Storage

Handling: Handle in accordance with good industrial hygiene and safety practices. Avoid

creating dust. Keep the container tightly closed when not in use.

Storage: Store in a dry, cool, and well-ventilated area. The recommended storage

temperature is room temperature.

2.2 Spill Management

In the event of a spill, follow these procedures:

Containment: Prevent further spillage if it is safe to do so. For powder spills, cover with a

plastic sheet to minimize dust.

Clean-up:

Small spills: Can be wiped up with a cloth. The area can then be flushed with water.
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Large spills: Cover with an inert absorbent material like sand or earth. Mechanically collect

the material into a suitable container for disposal.

Ventilation: Ensure adequate ventilation during clean-up.

Disposal Plan
Tritriacontane is not classified as hazardous waste. However, disposal methods must comply

with local, state, and federal regulations.

Small Quantities: May be disposed of with household waste, where local regulations permit.

Large Quantities: Offer surplus and non-recyclable solutions to a licensed disposal company.

Packaging: Contaminated packaging should be disposed of as unused product.

Environmental Precautions: Avoid discharge into sewers or waterways.

First Aid Measures
While no special measures are generally required, the following are recommended as

precautionary actions.

Exposure Route First Aid Procedure

Inhalation

If fumes from heated product are inhaled, move

the person to fresh air. If symptoms persist,

consult a physician.

Skin Contact
Wash skin with soap and water. Generally, the

product does not irritate the skin.

Eye Contact
Rinse the eye thoroughly with water for several

minutes. If symptoms occur, consult a physician.

Ingestion

Clean mouth with water. Ingestion of large

amounts may cause nausea and vomiting; if this

occurs, consult a physician.
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Experimental Workflow
The following diagram illustrates a standard workflow for handling Tritriacontane in a

laboratory setting.
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Caption: Workflow for Safe Handling of Tritriacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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